Cas no 1260761-26-9 (2-(3-chloro-2-fluorophenyl)propanoic acid)

• Product Name: 2-(3-chloro-2-fluorophenyl)propanoic acid
• CAS No: 1260761-26-9
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 6030823
• PubChem ID: 67119192
• Update Time: 2025-06-11

2-(3-chloro-2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2-fluorophenyl)propanoic acid
• SCHEMBL1679090
• EN300-1966923
• 1260761-26-9

• Inchi： 1S/C9H8ClFO2/c1-5(9(12)13)6-3-2-4-7(10)8(6)11/h2-5H,1H3,(H,12,13)
• InChI Key： BHUYYVBFYICKOG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C(C(=O)O)C

Computed Properties

• Exact Mass: 202.0196853g/mol
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(3-chloro-2-fluorophenyl)propanoic acid

Introduction to 2-(3-chloro-2-fluorophenyl)propanoic acid (CAS No. 1260761-26-9)

2-(3-chloro-2-fluorophenyl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1260761-26-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a unique structural motif with both chloro and fluoro substituents on a phenyl ring coupled with a propanoic acid side chain, presents a rich scaffold for further chemical manipulation and biological evaluation. The presence of these heteroatoms not only enhances its electronic properties but also opens up diverse possibilities for its application in drug discovery and development.

The synthesis of 2-(3-chloro-2-fluorophenyl)propanoic acid typically involves multi-step organic transformations, starting from readily available aromatic precursors. The introduction of the chloro and fluoro groups at the 3 and 2 positions, respectively, requires careful selection of reagents and conditions to ensure high regioselectivity and yield. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired phenyl ring system efficiently. The subsequent functionalization of the propanoic acid moiety further tailors the compound's properties, making it suitable for various biochemical assays.

In recent years, 2-(3-chloro-2-fluorophenyl)propanoic acid has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features make it an attractive candidate for modulating biological pathways involved in inflammation, cancer, and neurodegenerative diseases. For instance, studies have demonstrated its potential as a scaffold for designing small-molecule inhibitors targeting specific enzymes or receptors. The chloro and fluoro substituents play crucial roles in influencing the compound's binding affinity and metabolic stability, which are critical parameters in drug design.

One of the most compelling aspects of 2-(3-chloro-2-fluorophenyl)propanoic acid is its versatility in medicinal chemistry applications. Researchers have leveraged its framework to develop derivatives with enhanced pharmacological properties. For example, modifications at the carboxylic acid group can yield esters or amides, which may improve solubility or bioavailability. Additionally, the phenyl ring can be further functionalized to introduce other pharmacophores, expanding the compound's utility in addressing complex diseases.

The biological activity of 2-(3-chloro-2-fluorophenyl)propanoic acid has been investigated in several preclinical models. Initial studies have highlighted its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting key signaling pathways. Furthermore, its interaction with certain enzymes has been explored in the context of cancer therapy, where it shows promise in disrupting tumor growth mechanisms. These findings underscore the importance of this compound as a building block for next-generation drugs.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-(3-chloro-2-fluorophenyl)propanoic acid. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. This approach has accelerated the discovery process by enabling virtual screening of derivatives with optimized properties before conducting expensive wet-lab experiments. Such integrative strategies highlight the synergy between experimental and computational methods in modern drug discovery.

The future prospects of 2-(3-chloro-2-fluorophenyl)propanoic acid are promising, with ongoing research focusing on expanding its therapeutic applications. Investigating its role in neurodegenerative disorders is one such area that has emerged as a key focus. Preliminary data suggest that derivatives of this compound may interact with neurotransmitter systems relevant to conditions like Alzheimer's disease and Parkinson's disease. Such findings open up new avenues for developing treatments targeting these challenging illnesses.

Another exciting direction involves exploring 2-(3-chloro-2-fluorophenyl)propanoic acid as a lead compound for antiviral therapies. The unique structural features of this molecule make it an ideal candidate for disrupting viral replication cycles. Researchers are currently screening libraries derived from this scaffold to identify compounds with potent antiviral activity against various pathogens. This work is particularly relevant in light of emerging infectious diseases that demand rapid development of effective treatments.

In conclusion, 2-(3-chloro-2-fluorophenyl)propanoic acid (CAS No. 1260761-26-9) represents a valuable asset in pharmaceutical research due to its versatile structure and promising biological activities. Its synthesis, characterized by precise functionalization strategies, enables the creation of diverse derivatives for therapeutic applications. As our understanding of disease mechanisms evolves, so too does the potential of this compound to contribute to innovative drug solutions across multiple therapeutic areas.